Cas no 892480-74-9 (3-(4-fluorophenyl)-6-{4-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)
3-(4-fluorophenyl)-6-{4-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-fluorophenyl)-6-{4-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
- 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 3-(4-fluorophenyl)-3,6-dihydro-6-[[4-(trifluoromethyl)phenyl]methyl]-
- 3-(4-fluorophenyl)-6-(4-(trifluoromethyl)benzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
- 892480-74-9
- F0656-0825
- 3-(4-fluorophenyl)-6-[[4-(trifluoromethyl)phenyl]methyl]triazolo[4,5-d]pyrimidin-7-one
- AKOS024593562
- 3-(4-fluorophenyl)-6-{[4-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
- 3-(4-fluorophenyl)-6-(4-(trifluoromethyl)benzyl)-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
-
- Inchi: 1S/C18H11F4N5O/c19-13-5-7-14(8-6-13)27-16-15(24-25-27)17(28)26(10-23-16)9-11-1-3-12(4-2-11)18(20,21)22/h1-8,10H,9H2
- InChI Key: GEBKBAMVOYRNEO-UHFFFAOYSA-N
- SMILES: C1N(CC2=CC=C(C(F)(F)F)C=C2)C(=O)C2N=NN(C3=CC=C(F)C=C3)C=2N=1
Computed Properties
- Exact Mass: 389.08997264g/mol
- Monoisotopic Mass: 389.08997264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 63.4Ų
Experimental Properties
- Density: 1.50±0.1 g/cm3(Predicted)
- Boiling Point: 543.5±60.0 °C(Predicted)
- pka: -3.98±0.20(Predicted)
3-(4-fluorophenyl)-6-{4-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0656-0825-2μmol |
3-(4-fluorophenyl)-6-{[4-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
892480-74-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0656-0825-5μmol |
3-(4-fluorophenyl)-6-{[4-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
892480-74-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0656-0825-10μmol |
3-(4-fluorophenyl)-6-{[4-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
892480-74-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0656-0825-20μmol |
3-(4-fluorophenyl)-6-{[4-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
892480-74-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0656-0825-1mg |
3-(4-fluorophenyl)-6-{[4-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
892480-74-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0656-0825-2mg |
3-(4-fluorophenyl)-6-{[4-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
892480-74-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0656-0825-3mg |
3-(4-fluorophenyl)-6-{[4-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
892480-74-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0656-0825-4mg |
3-(4-fluorophenyl)-6-{[4-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
892480-74-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0656-0825-5mg |
3-(4-fluorophenyl)-6-{[4-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
892480-74-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0656-0825-10mg |
3-(4-fluorophenyl)-6-{[4-(trifluoromethyl)phenyl]methyl}-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
892480-74-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(4-fluorophenyl)-6-{4-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 3-(4-fluorophenyl)-6-{4-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
Introduction to 3-(4-fluorophenyl)-6-{4-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 892480-74-9)
3-(4-fluorophenyl)-6-{4-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one, identified by its CAS number 892480-74-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolo[4,5-d]pyrimidine scaffold, a class of molecules known for their broad spectrum of biological activities and potential therapeutic applications.
The molecular structure of 3-(4-fluorophenyl)-6-{4-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a 4-fluorophenyl group at the 3-position and a 4-(trifluoromethyl)phenylmethyl substituent at the 6-position introduces both electronic and steric effects that can modulate the compound's reactivity and binding affinity. Additionally, the triazolo[4,5-d]pyrimidine core provides a rigid framework that enhances the compound's ability to interact with biological targets.
In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential applications in drug discovery. The triazolo[4,5-d]pyrimidine scaffold has been extensively studied due to its ability to exhibit a wide range of biological activities, including antiviral, anticancer, anti-inflammatory, and antimicrobial properties. The introduction of fluorine and trifluoromethyl groups into this scaffold further enhances its pharmacological potential by improving metabolic stability and binding affinity.
One of the most compelling aspects of 3-(4-fluorophenyl)-6-{4-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one is its structural complexity, which allows for fine-tuning of its biological properties through rational drug design. The combination of electronic and steric effects provided by the substituents at the 3- and 6-positions creates a molecule with high potential for selective targeting of specific biological pathways. This has made it an attractive candidate for further investigation in both academic research and industrial drug development.
Recent studies have demonstrated the promising biological activity of related compounds within the triazolo[4,5-d]pyrimidine class. For instance, modifications to the core scaffold have shown enhanced efficacy in inhibiting certain kinases and enzymes involved in cancer progression. Similarly, derivatives with fluorine or trifluoromethyl substituents have exhibited improved pharmacokinetic profiles due to their increased lipophilicity and resistance to metabolic degradation.
The synthesis of 3-(4-fluorophenyl)-6-{4-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine-containing groups often necessitates specialized synthetic techniques due to their reactivity and sensitivity to certain reaction conditions. However, advances in synthetic methodology have made it increasingly feasible to incorporate these functional groups into complex molecular architectures.
In terms of applications, 3-(4-fluorophenyl)-6-{4-(trifluoromethyl)phenylmethyl}-3H,6H-7H-1,2,3-triazolo[45-d]pyrimidin -7-one has shown potential as an intermediate in the synthesis of more complex pharmaceutical agents. Its unique structural features make it a valuable building block for designing molecules with enhanced biological activity. Additionally,the compound's stability under various storage conditions makes it suitable for further development as a lead compound in drug discovery programs.
The pharmacological evaluation of 892480-74-9 is ongoing,with researchers exploring its interactions with various biological targets. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in diseases such as cancer or inflammation. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.
The development of new drugs is a complex process that involves multiple stages,including preclinical testing,clinical trials,and regulatory approval。While 89248074 -9 shows promise as a lead compound,it must undergo rigorous testing to ensure its safety and efficacy before it can be considered for clinical use。The collaboration between academic researchers,pharmaceutical companies,and regulatory agencies will be crucial in advancing this compound through the drug development pipeline.
In conclusion, 892480 -74 -9 represents an exciting advancement in pharmaceutical chemistry,with its unique structure and promising biological activity。As research continues to uncover new applications for this compound,it holds significant potential for contributing to the development of novel therapeutic agents that address unmet medical needs。The continued exploration of its pharmacological properties will be essential in realizing this potential and bringing new treatments to patients worldwide。
892480-74-9 (3-(4-fluorophenyl)-6-{4-(trifluoromethyl)phenylmethyl}-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)